Cas no 2060035-41-6 (2-(3-nitrophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine)

• Product Name: 2-(3-nitrophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine
• CAS No: 2060035-41-6
• MF: C₁₁H₁₁N₅O₂
• MW: 245.237341165543
• MDL: MFCD30499172
• CID: 5163716
• PubChem ID: 125454243
• Update Time: 2025-05-19

2-(3-nitrophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrazine, 5,6,7,8-tetrahydro-2-(3-nitrophenyl)-
• 2-(3-nitrophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine

• MDL： MFCD30499172
• Inchi： 1S/C11H11N5O2/c17-16(18)9-3-1-2-8(6-9)11-13-10-7-12-4-5-15(10)14-11/h1-3,6,12H,4-5,7H2
• InChI Key： WSKCCXFCMTXHIE-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC=CC([N+]([O-])=O)=C3)=NN1CCNC2

Additional information on 2-(3-nitrophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine

Introduction to 2-(3-nitrophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine (CAS No. 2060035-41-6)

2-(3-nitrophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine, identified by the Chemical Abstracts Service Number (CAS No. 2060035-41-6), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazoloapyrazine class, a structural motif known for its versatile biological activities and potential therapeutic applications. The presence of a 3-nitrophenyl substituent in its molecular framework introduces unique electronic and steric properties, making it a subject of intense study for its pharmacological profile.

The structural complexity of 2-(3-nitrophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine arises from its fused ring system consisting of triazole and pyrazole moieties. This configuration allows for multiple interactions with biological targets, including enzymes and receptors involved in various metabolic pathways. The nitrophenyl group is particularly noteworthy as it can participate in hydrogen bonding and hydrophobic interactions, influencing the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(3-nitrophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine with biological targets such as kinases and transcription factors. These studies suggest that the compound may exhibit inhibitory activity against several disease-related pathways. For instance, preliminary virtual screening experiments have indicated potential interactions with Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in inflammatory responses and cell cycle regulation.

The synthesis of 2-(3-nitrophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Key synthetic steps include the formation of the triazolopyrazine core through cycloaddition reactions followed by functionalization at the 3-nitrophenyl position. Advances in synthetic methodologies have allowed for more efficient routes to this compound without compromising on scalability or environmental sustainability.

In vitro pharmacological studies have begun to explore the potential therapeutic applications of 2-(3-nitrophenyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyrazine. Initial assays have shown promising results in modulating inflammatory cytokine production by inhibiting nuclear factor kappa B (NF-κB) signaling. This pathway is central to the development of chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis. Additionally， preliminary toxicity profiling has demonstrated acceptable safety margins at tested concentrations， suggesting further exploration of its therapeutic potential is warranted.

The development of novel heterocyclic compounds like 2-(3-nitrophenyl)-5H，6H，7H，8H-1，2，4triazolo1，5-apyrazine relies heavily on interdisciplinary collaboration between synthetic chemists、medicinal chemists、and biologists。 The integration of high-throughput screening technologies with structure-based drug design has accelerated the discovery process for such compounds。 For example， fragment-based drug design approaches have been employed to identify lead compounds that can be further optimized into potent therapeutic agents.

Future directions in the study of CAS No. 2060035-41-6 include exploring its mechanism of action through detailed biochemical assays and investigating its potential as an antiviral or anticancer agent。 The unique combination of structural features makes it a promising candidate for further development into a clinical candidate。 As research continues， additional insights into its biological activity will undoubtedly emerge， contributing to our understanding of disease pathogenesis and therapeutic intervention strategies。